1-(1-Methylcyclohexyl)pyrrolidin-2-one

• CAS No.: 886615-99-2
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 1-(1-methylcyclohexyl)pyrrolidin-2-one
• InChI: InChI=1S/C11H19NO/c1-11(7-3-2-4-8-11)12-9-5-6-10(12)13/h2-9H2,1H3
• InChI Key: VSDATMZINORTMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)N2CCCC2=O

Description

1-(1-Methylcyclohexyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H19NO and its molecular weight is 181.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 4-chloro-N-(1-methylcyclohexyl)butanamide (1.35 g, 6.20 mmol) in anhydrous THF (100 mL) and add NaH (1.24 g, 31.00 mmol, 60% wt in oil). Heat and stir the reaction mixture at 60° C. overnight then cool it to room temperature. Add water (50 mL) carefully and extract the aqueous with EtOAc (3×200 mL). Combine the organic layers and dry with Na2SO4, filter, concentrate and purify by flash column chromatography (silica gel, 20-70% of EtOAc-Hexane) to give 0.64 g (57%) of the title compound as a colorless oil. 1H NMR (CDCl3) δ 3.41 (t, 2H), 2.34 (t, 2H), 2.26 (m, 2H), 1.92 (m, 2H), 1.32-1.56 (m, 8H), 1.26 (s, 3H).